Cas no 2680886-36-4 (Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate)

• Product Name: Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate
• CAS No: 2680886-36-4
• MF: C₁₅H₁₄N₂O₆S
• MW: 350.346462726593
• CID: 6221433
• PubChem ID: 165924749
• Update Time: 2025-05-24

Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate Chemical and Physical Properties

Names and Identifiers

• methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate
• 2680886-36-4
• EN300-28298530
• Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate

• Inchi： 1S/C15H14N2O6S/c1-22-13(18)9-16(12-7-8-24-14(12)17(20)21)15(19)23-10-11-5-3-2-4-6-11/h2-8H,9-10H2,1H3
• InChI Key： SASMIAVPGJAGNF-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1[N+](=O)[O-])N(C(=O)OCC1C=CC=CC=1)CC(=O)OC

Computed Properties

• Exact Mass: 350.05725734g/mol
• Monoisotopic Mass: 350.05725734g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 24
• Rotatable Bond Count: 7
• Complexity: 463
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 130Ų

Additional information on Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate

Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate: A Comprehensive Overview

Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate (CAS No. 2680886-36-4) is a complex organic compound with a unique structure that has garnered significant attention in the fields of organic chemistry and materials science. This compound is characterized by its benzyloxy and carbonyl groups, which contribute to its versatile reactivity and potential applications in various chemical reactions. Recent studies have highlighted its role in the synthesis of advanced materials and its potential as a precursor in drug development.

The molecular structure of Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate is notable for its nitrothiophen moiety, which imparts electronic properties that are highly desirable in certain catalytic processes. This feature has led researchers to explore its use as a catalyst in organic synthesis, particularly in the formation of heterocyclic compounds. The acetate group further enhances its stability and solubility, making it a valuable intermediate in chemical manufacturing.

Recent advancements in computational chemistry have provided deeper insights into the electronic structure of this compound. Studies using density functional theory (DFT) have revealed that the benzyloxy group plays a crucial role in stabilizing the molecule's transition states during reactions. This understanding has paved the way for more efficient synthetic routes, reducing production costs and environmental impact.

In terms of applications, Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate has shown promise in the development of novel pharmaceuticals. Its ability to act as a chiral auxiliary has been exploited in asymmetric synthesis, enabling the production of enantiomerically pure compounds with high efficiency. This capability is particularly valuable in the synthesis of complex natural products and bioactive molecules.

Moreover, the compound's nitrothiophen group has been found to exhibit interesting photophysical properties, making it a candidate for use in optoelectronic materials. Research into its photoresponsive behavior has opened new avenues for its application in light-sensitive devices and sensors.

The synthesis of Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. The use of transition metal catalysts has significantly improved the yield and selectivity of the reaction, making it more feasible for large-scale production.

In conclusion, Methyl 2-{[(benzyloxy)carbonyl](2-nitrothiophen-3-yl)amino}acetate (CAS No. 2680886-36-4) is a versatile compound with a wide range of potential applications. Its unique structure and reactivity make it an invaluable tool in contemporary chemical research, and ongoing studies continue to uncover new possibilities for its use across various industries.